3H-2-Benzazepine, 8-chloro-1-phenyl-, 2-oxide
Catalog No.
S8999706
CAS No.
81078-23-1
M.F
C16H12ClNO
M. Wt
269.72 g/mol
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CAS Number
81078-23-1
Product Name
3H-2-Benzazepine, 8-chloro-1-phenyl-, 2-oxide
IUPAC Name
8-chloro-2-oxido-1-phenyl-3H-2-benzazepin-2-ium
Molecular Formula
C16H12ClNO
Molecular Weight
269.72 g/mol
InChI
InChI=1S/C16H12ClNO/c17-14-9-8-12-7-4-10-18(19)16(15(12)11-14)13-5-2-1-3-6-13/h1-9,11H,10H2
InChI Key
MMAZIPBCTHYOBH-UHFFFAOYSA-N
Canonical SMILES
C1C=CC2=C(C=C(C=C2)Cl)C(=[N+]1[O-])C3=CC=CC=C3
XLogP3
3.9
Hydrogen Bond Acceptor Count
1
Exact Mass
269.0607417 g/mol
Monoisotopic Mass
269.0607417 g/mol
Heavy Atom Count
19
Dates
Modify: 2023-11-21
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